Cas no 1805508-67-1 (3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid
• CAS No: 1805508-67-1
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4892746
• Update Time: 2025-05-20

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8F2INO3/c1-16-9-7(8(10)11)5(12)2-4(13-9)3-6(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： RZFPTGPTRFAPKK-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)O)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid, with the CAS number 1805508-67-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a methoxy group, along with an acetic acid moiety. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The difluoromethyl group, in particular, has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for further investigation.

In addition to its medicinal applications, this compound has also been studied for its potential use in agrochemicals. The iodo group and methoxy group contribute to its pesticidal properties, making it a promising candidate for the development of new-generation pesticides. Recent research has focused on optimizing its synthesis to improve yield and reduce costs, ensuring its scalability for industrial applications.

The synthesis of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyridine ring, substitution reactions to introduce the functional groups, and final modifications to incorporate the acetic acid moiety. Researchers have reported significant progress in streamlining this process, reducing reaction times, and improving product purity.

From a structural perspective, the compound's pyridine ring serves as a central scaffold, with each substituent playing a critical role in its properties. The difluoromethyl group enhances electronic effects, while the iodo group contributes to both electronic and steric effects. The methoxy group acts as an electron-donating group, influencing the compound's reactivity and solubility. These characteristics make it highly customizable for specific applications.

In terms of biological activity, recent studies have demonstrated that 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid exhibits potent inhibitory effects against several enzymes implicated in disease pathways. For instance, it has shown promise as an inhibitor of kinases involved in cancer cell proliferation. Preclinical studies have also highlighted its ability to cross the blood-brain barrier, suggesting potential applications in treating central nervous system disorders.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that it degrades relatively quickly under certain conditions, reducing its environmental footprint. However, further studies are needed to fully understand its ecological implications.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-acetic acid represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure and versatile functional groups make it a valuable asset in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in advancing modern science and technology.